2-[[4-[(3-Chlorophenyl)methoxy]-3-methoxyphenyl]methylamino]ethanol;hydrochloride

• IUPAC Name: 2-[[4-[(3-chlorophenyl)methoxy]-3-methoxyphenyl]methylamino]ethanol;hydrochloride
• InChI: InChI=1S/C17H20ClNO3.ClH/c1-21-17-10-13(11-19-7-8-20)5-6-16(17)22-12-14-3-2-4-15(18)9-14;/h2-6,9-10,19-20H,7-8,11-12H2,1H3;1H
• InChI Key: NTUGPDPFHOWMNK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNCCO)OCC2=CC(=CC=C2)Cl.Cl
• Molecular Formula: C17H21Cl2NO3
• Molecular Weight: 358.3 g/mol

Description

2-[[4-[(3-Chlorophenyl)methoxy]-3-methoxyphenyl]methylamino]ethanol;hydrochloride is a chemical compound with a complex structure. It is characterized by the presence of a chlorophenyl group, a methoxyphenyl group, and an ethanolamine moiety. This compound is often used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[4-[(3-Chlorophenyl)methoxy]-3-methoxyphenyl]methylamino]ethanol;hydrochloride typically involves multiple steps. One common method includes the reaction of 3-chlorophenol with methoxybenzyl chloride in the presence of a base to form the intermediate compound. This intermediate is then reacted with ethanolamine under controlled conditions to yield the final product. The reaction conditions often involve specific temperatures and solvents to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and precise control of reaction parameters are essential to achieve consistent quality and yield. The final product is often purified using techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[[4-[(3-Chlorophenyl)methoxy]-3-methoxyphenyl]methylamino]ethanol;hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in an alcoholic solvent.

Substitution: Halogens in the presence of a catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while reduction may produce an alcohol.

Scientific Research Applications

2-[[4-[(3-Chlorophenyl)methoxy]-3-methoxyphenyl]methylamino]ethanol;hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: Employed in studies involving enzyme inhibition and protein binding.

Medicine: Investigated for its potential therapeutic effects and as a model compound in drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-[[4-[(3-Chlorophenyl)methoxy]-3-methoxyphenyl]methylamino]ethanol;hydrochloride involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved can include signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Similar Compounds

Dichloroaniline: A compound with a similar aromatic structure but different functional groups.

Steviol glycoside: Another compound with a complex structure and multiple functional groups.

Uniqueness

2-[[4-[(3-Chlorophenyl)methoxy]-3-methoxyphenyl]methylamino]ethanol;hydrochloride is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its ability to undergo various chemical reactions and its wide range of applications make it a valuable compound in scientific research.